Cas no 19341-60-7 (1-benzyl-2-sulfanylidene-1,3-diazinan-4-one)

• Product Name: 1-benzyl-2-sulfanylidene-1,3-diazinan-4-one
• CAS No: 19341-60-7
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 1386156
• PubChem ID: 823208
• Update Time: 2025-04-20

1-benzyl-2-sulfanylidene-1,3-diazinan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-sulfanylidene-1,3-diazinan-4-one
• AC1Q7FA1
• 1-benzyl-2-thioxo-tetrahydro-pyrimidin-4-one
• CTK0H6432
• BAS 00404062
• STOCK1S-24399
• MLS002667345
• NSC50193
• 4(1H)-Pyrimidinone, tetrahydro-1-(phenylmethyl)-2-thioxo-
• AC1LGL2N
• 1-N-Benzyl-5,6-dihydro-2-thiouracil
• AC1Q7FA1; 1-benzyl-2-thioxo-tetrahydro-pyrimidin-4-one; CTK0H6432; BAS 00404062; STOCK1S-24399; MLS002667345; NSC50193; 4(1H)-Pyrimidinone, tetrahydro-1-(phenylmethyl)-2-thioxo-; AC1LGL2N; 1-N-Benzyl-5,6-dihydro-2-thiouracil;
• BRD-K60484785-001-05-8
• SR-01000318742-1
• TETRAHYDRO-1-(PHENYLMETHYL)-2-THIOXO-4(1H)-PYRIMIDINONE
• UNII-9Y8R3KR42Q
• HYDROURACIL, 1-BENZYL-2-THIO-
• SR-01000318742
• HMS3079G20
• HMS1683N05
• 19341-60-7
• STL148396
• 1-Benzyl-2-thio-5,6-dihydrouracil
• AKOS005748723
• 1-benzyl-2-sulfanyl-5,6-dihydropyrimidin-4(1H)-one
• DTXSID90172947
• NSC-50193
• NSC 50193
• SMR001557112
• 9Y8R3KR42Q
• AKOS000505115
• 1-BENZYLHYDROURACIL

• Inchi： 1S/C11H12N2OS/c14-10-6-7-13(11(15)12-10)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,14,15)
• InChI Key： ARIFADGVPRWULM-UHFFFAOYSA-N
• SMILES： S=C1NC(CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34